BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of Ammonium
Thiosulfate and Cyanide for Silver Extraction

Author: BenchChem Technical Support Team. Date: December 2025
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Cat. No.: B1232673

A comprehensive review of two primary lixiviants in silver hydrometallurgy, comparing their
efficacy, environmental impact, and operational parameters.

The extraction of silver from its ores has historically been dominated by cyanidation, a process
valued for its efficiency and cost-effectiveness. However, the high toxicity of cyanide and the
increasing prevalence of complex and refractory ores have spurred research into alternative
lixiviants. Among these, ammonium thiosulfate has emerged as a promising, non-toxic
alternative. This guide provides a detailed comparative analysis of ammonium thiosulfate and
cyanide for silver extraction, supported by experimental data and protocols to aid researchers
and scientists in making informed decisions.

Performance Comparison: Ammonium Thiosulfate vs.
Cyanide

The choice between ammonium thiosulfate and cyanide leaching depends on various factors,
including the specific mineralogy of the ore, desired recovery rates, and environmental
regulations.
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Parameter

Ammonium
Thiosulfate

Cyanide

Key
Considerations

Silver Recovery

Can achieve high
recovery rates, in
some cases
exceeding 90%.[1]

Generally high and
well-established
recovery rates, often
above 90%.[1]

Ore mineralogy plays
a crucial role.
Thiosulfate can be
more effective for

certain refractory ores.

Leaching Kinetics

Generally slower than
cyanidation but can be
enhanced with
catalysts like copper
ions.[2][3]

Faster leaching
kinetics under optimal

conditions.

The presence of
copper (Il) ions is
crucial for the
thiosulfate process to

act as an oxidant.[4]

Reagent Stability

Less stable; prone to
oxidation and

decomposition, which

Relatively stable

under alkaline

Thiosulfate
decomposition can

lead to the formation

Toxicity

can increase conditions. of polythionates,
consumption. impacting efficiency.
Highly toxic to The low toxicity of

Relatively non-toxic
and environmentally

benign.

humans and wildlife,
requiring stringent
safety and
environmental

protocols.

thiosulfate is a
significant advantage,
especially in
jurisdictions with strict

environmental laws.

pH Sensitivity

Highly sensitive to pH,
typically requiring
alkaline conditions
(pH 9-10) for optimal

performance.

Effective in a stable
alkaline pH range,
typically 10-11, to
prevent the formation
of toxic hydrogen

cyanide gas.

Precise pH control is
critical for both
processes to ensure

efficiency and safety.

Reagent Cost

Can be more
expensive than
cyanide, and
consumption rates

can be higher.

Relatively low cost.

The overall economic
viability of thiosulfate
leaching depends on

reagent consumption
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and the value of the

recovered silver.

Experimental Protocols

Detailed methodologies are essential for reproducible and comparable results in leaching
studies.

1. Sample Preparation:

o Objective: To prepare a representative ore sample with a consistent particle size for leaching
experiments.

e Protocol:

o Crush and grind the silver-bearing ore to a fine powder. A typical target particle size is -200
to +270 mesh (53-74 pm).

o Homogenize the powdered sample to ensure uniformity.

o Characterize the sample for its elemental composition (including silver and gold content)
and mineralogy using techniques like Atomic Absorption Spectrometry (AAS) and X-ray
Diffraction (XRD).

2. Leaching Experiments:

o Objective: To determine the silver extraction efficiency under various conditions for both
lixiviants.

o Protocol for Cyanide Leaching:

o Prepare a leaching solution with a specific sodium cyanide (NaCN) concentration (e.g., 5 x
1072t0 5.1 x 1073 M).

o Adjust the pH of the solution to between 10 and 11 using a suitable alkali like sodium
hydroxide (NaOH).
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o Conduct the leaching in a stirred reactor at a constant temperature (e.g., 288 to 333 K)
and stirring speed (e.g., 750 rpm).

o Maintain a fixed solid-to-liquid ratio (e.g., 40 g/L).

o Collect solution samples at regular intervals to analyze for dissolved silver content using
AAS.

e Protocol for Ammonium Thiosulfate Leaching:

o Prepare a leaching solution containing ammonium thiosulfate ((NH4)2S203) at a specific
concentration (e.g., 0.2 to 2.4 M).

o Add a catalyst, typically copper sulfate (CuSOa), to the solution.
o Adjust the pH to between 9 and 10.

o Perform the leaching in a stirred reactor at a controlled temperature (e.g., 288 to 333 K)
and stirring speed.

o Maintain a constant solid-to-liquid ratio.

o Periodically sample the solution to determine the concentration of dissolved silver.

Chemical Reactions and Mechanisms

The underlying chemical reactions dictate the efficiency and byproducts of each extraction
process.

Cyanidation:

In the presence of oxygen, cyanide ions (CN~) react with metallic silver (Ag) to form a stable,
soluble silver-cyanide complex (

[Ag(CN), 1 [Ag(CN)2]-
).

Ammonium Thiosulfate Leaching:
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This process involves the oxidation of silver, typically by cupric ions (
[Cu(NH3), 1" [Cu(NH3)4]2+

), followed by the complexation of the resulting silver ions with thiosulfate ions (
S, 03 S2032-

) to form a soluble silver-thiosulfate complex (

[Ag(5,03),1" [Ag(S203)2]3-

).

Visualizing the Processes

Diagrams illustrating the core workflows and chemical pathways provide a clearer
understanding of the comparative chemistries.
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Ammonium Thiosulfate Leaching Workflow
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Caption: Comparative workflows of silver extraction.
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Caption: Chemical pathways for silver dissolution.

Conclusion

The selection of a lixiviant for silver extraction is a multifaceted decision. While cyanidation
remains a robust and economical method, its significant environmental and health risks are
undeniable. Ammonium thiosulfate presents a viable, less toxic alternative, particularly for
ores that are not amenable to traditional cyanidation. Although challenges such as higher
reagent consumption and process complexity exist with thiosulfate, ongoing research is
focused on optimizing these parameters. Ultimately, the optimal choice will depend on a
thorough techno-economic evaluation and consideration of the specific environmental and

regulatory context of a given mining operation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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